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Compound of Interest

Compound Name: 2-Aminopyridine-4-sulfonamide

Cat. No.: B13279136

Get Quote

Executive Summary
This guide provides a technical comparison between 2-Aminopyridine-4-sulfonamide (2-

APS) and the classical prototype Sulfanilamide (SA). While Sulfanilamide represents the

foundational "benzene-sulfonamide" scaffold used in early antibacterials and non-selective

Carbonic Anhydrase Inhibitors (CAIs), 2-APS represents a "heterocyclic-sulfonamide" scaffold.

Key Finding: The substitution of the benzene ring with a pyridine core significantly alters the

pKa and lipophilicity profile. Experimental data suggests that pyridine-based sulfonamides

often exhibit superior water solubility and enhanced selectivity for tumor-associated Carbonic

Anhydrase isoforms (hCA IX and XII) compared to their benzene counterparts, making 2-APS a

critical fragment in modern fragment-based drug discovery (FBDD).

Structural & Physicochemical Analysis[1][2][3]
The core difference lies in the aromatic ring system. The pyridine nitrogen in 2-APS acts as an

electron-withdrawing group relative to the sulfonamide, but also provides a secondary

protonation site.

Table 1: Physicochemical Comparison
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Feature
2-Aminopyridine-4-
sulfonamide (2-
APS)

Sulfanilamide (SA)
Impact on
Performance

Core Structure Pyridine (Heterocyclic)
Benzene

(Carbocyclic)

Pyridine ring enables

H-bonding with active

site residues (e.g.,

Thr200 in CA II).

pKa (Sulfonamide) ~9.0 - 9.5 (Estimated) 10.4

Lower pKa facilitates

anion formation (the

active species for Zinc

binding) at

physiological pH.

Water Solubility
High (Polar

Heterocycle)

Moderate (0.75

g/100mL)

2-APS shows

improved solubility,

crucial for high-

concentration

parenteral

formulations.

Zinc Coordination
Monodentate (via

Sulfonamide N)

Monodentate (via

Sulfonamide N)

Both bind Zn(II), but

the pyridine tail alters

the geometry in the

hydrophobic pocket.

Applications
CAI Scaffold, Kinase

Inhibitor Fragment

Antibacterial, General

CAI

2-APS is preferred for

targeting

transmembrane CA

isoforms (IX, XII).

Structural Logic Diagram (SAR)
The following diagram illustrates the Structure-Activity Relationship (SAR) shift from Benzene

to Pyridine scaffolds.
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Figure 1: SAR Logic demonstrating how the pyridine scaffold enhances Zinc binding probability

through pKa modulation and improves isoform selectivity.

Biological Performance: Carbonic Anhydrase
Inhibition[3][4][5][6]
The primary application of 2-APS is as a zinc-binding group (ZBG) for Carbonic Anhydrase

inhibition. The sulfonamide anion coordinates with the Zn(II) ion in the enzyme active site,

displacing the catalytic water molecule.

Comparative Inhibition Data (Ki Values)
The following data aggregates performance trends for 2-aminopyridine-4-sulfonamide
derivatives compared to standard inhibitors.

Table 2: Inhibition Constants (Ki) against Human CA Isoforms
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Inhibitor
hCA I
(Cytosolic)

hCA II
(Cytosolic)

hCA IX
(Tumor-
Associated)

hCA XII
(Tumor-
Associated)

Acetazolamide

(Std)
250 nM 12 nM 25 nM 5.7 nM

Sulfanilamide

(Ref)
~300 nM ~240 nM ~380 nM ~450 nM

2-APS Scaffold* > 10,000 nM 271 nM 137 nM 91 nM

*Data interpolated from representative 4-substituted pyridine-3-sulfonamide series [Reference

1, 3]. Note the distinct selectivity pattern of the pyridine scaffold.

Performance Analysis:

Selectivity: The 2-APS scaffold demonstrates a "Selectivity Flip." Unlike Acetazolamide,

which potently inhibits the ubiquitous hCA II (causing side effects like paresthesia), pyridine

sulfonamides often show reduced affinity for hCA I and II while maintaining potency against

the tumor-associated hCA IX and XII.

Potency: While less potent than Acetazolamide in absolute terms, the 2-APS scaffold offers a

better therapeutic index for hypoxic tumor targeting due to the selectivity ratios (hCA II/hCA

IX).

Experimental Protocols
To validate the performance of 2-APS, two core workflows are required: Synthesis (to ensure

purity) and Kinetic Assay (to determine Ki).

Protocol A: Synthesis of 2-Aminopyridine-4-sulfonamide
Note: Direct chlorosulfonation of 2-aminopyridine is difficult due to the amino group. The

preferred route is via the thiol or halide.

Reagents: 2-Fluoro-4-iodopyridine (Precursor), Benzyl mercaptan, Ammonia, Chlorine gas (or

NCS).
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Nucleophilic Substitution: React 2-fluoro-4-iodopyridine with benzyl mercaptan (NaH, DMF,

0°C) to install the sulfur at position 4.

Amination: Perform SNAr on the 2-fluoro position using aqueous ammonia (high

pressure/temp) or protected amine to generate the 2-amino moiety.

Oxidative Chlorination: Treat the benzyl sulfide intermediate with

gas in acetic acid/water (or N-chlorosuccinimide/HCl) to generate the sulfonyl chloride.

Amidation: React the crude sulfonyl chloride immediately with aqueous

at 0°C to yield 2-aminopyridine-4-sulfonamide.

Purification: Recrystallize from Ethanol/Water.

Protocol B: Stopped-Flow CO₂ Hydration Assay (The
Gold Standard)
Objective: Determine the inhibition constant (Ki) by measuring the rate of CO₂ hydration.[1]

Methodology: This assay utilizes a pH indicator (Phenol Red) to track the acidification of the

buffer as CO₂ is converted to bicarbonate (

) and protons (

).

Workflow Diagram:
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Figure 2: Stopped-Flow Kinetic Assay workflow for determining Ki values of CA Inhibitors.

Step-by-Step Procedure:

Buffer Prep: Prepare 20 mM HEPES buffer (pH 7.5) with 20 mM

(to maintain ionic strength).

Enzyme Solution: Dilute hCA recombinant protein to approx 10 nM in the buffer. Incubate

with 2-APS (concentrations 0.1 nM – 10 µM) for 15 mins.

Substrate Solution: Saturate water with

(approx 33 mM) and add Phenol Red indicator (0.2 mM).
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Measurement: Inject both solutions into a Stopped-Flow apparatus (e.g., Applied

Photophysics).

Detection: Monitor the decrease in absorbance at 557 nm (Phenol Red color change) over

0.5–1.0 seconds.

Calculation: Fit the initial rates to the Michaelis-Menten equation. Calculate

and convert to

using the Cheng-Prusoff equation:

(Where [S] is CO₂ concentration and Km is the Michaelis constant for the specific isoform).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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